BENGHE Validation & Comparative
Check Availability & Pricing

Durability of LDL-C Reduction by Inclisiran: A
Comparative Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: AS-Inclisiran sodium
CAS No.: 1436858-07-9
Cat. No.: B15603270
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the long-term efficacy of Inclisiran in
reducing low-density lipoprotein cholesterol (LDL-C) against other leading lipid-lowering
therapies. The data presented is compiled from pivotal clinical trials, offering a quantitative and
methodological overview to inform research and development in cardiovascular medicine.

Long-Term LDL-C Reduction: A Head-to-Head
Comparison

Inclisiran has demonstrated a sustained and potent reduction in LDL-C levels over several
years of study. The following tables summarize the long-term efficacy of Inclisiran compared to
other key LDL-C lowering agents: PCSK9 monoclonal antibodies (evolocumab and
alirocumab), ezetimibe, and statins (atorvastatin and rosuvastatin).
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Drug

Clinical Trial

Treatment
Duration

Mean LDL-C
Reduction

Key Findings

Inclisiran

ORION-8[1][2][3]

Up to 6.8 years

(mean 3.7 years)

~49.4%

Consistent and
durable LDL-C
lowering with no
evidence of
attenuation over

time.

Evolocumab

FOURIER-
OLE[4][5]

Up to 8.4 years
(median 5.0
years in OLE)

~58.4% (from
baseline in OLE)

Sustained LDL-C
reduction with a
median LDL-C of
30 mg/dL at 12
weeks in the
open-label

extension.

Alirocumab

ODYSSEY
OUTCOMES[3]

[6]

Median 2.8 years

~54.7%

Significant and
sustained LDL-C
reduction in
patients with
recent acute
coronary

syndrome.

Ezetimibe (+

Simvastatin)

IMPROVE-IT[7]
[8][9][10]

Median 6 years

~24%
(incremental
reduction vs.
simvastatin

alone)

Modest but
consistent long-
term reduction in
LDL-C when
added to statin

therapy.

Atorvastatin

SPARCL[11][12]

Median 4.9 years

~53% (80 mg

dose)

Potent and
sustained LDL-C
reduction in
patients with a
history of stroke
or TIA.
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Rosuvastatin

JUPITER[13][14]
[15][16]

Median 1.9 years

~50% (20 mg

(trial stopped

early)

dose)

Significant LDL-
C reduction in a
primary
prevention
population with
elevated hs-CRP.

Dosing and Administration Comparison

Typical Dosing

Drug Brand Name Mechanism of Action )
Regimen
284 mg subcutaneous
Small interfering RNA injection once every 6
Inclisiran Leqvio (siRNA) targeting months (after initial
PCSK9 mRNA doses at day 1 and
90)[6][17]
140 mg subcutaneous
Monoclonal antibody injection every 2
Evolocumab Repatha o
inhibiting PCSK9 weeks or 420 mg
once a month[1][3][5]
75 mg or 150 mg
] subcutaneous
) Monoclonal antibody o
Alirocumab Praluent o injection every 2
inhibiting PCSK9
weeks, or 300 mg
every 4 weeks[18]
o ) Cholesterol absorption 10 mg oral tablet once
Ezetimibe Zetia o )
inhibitor daily[4][19]
_ . HMG-CoA reductase 10-80 mg oral tablet
Atorvastatin Lipitor o ) )
inhibitor (statin) once daily[20][21][22]
5-40 mg oral tablet
] HMG-CoA reductase ]
Rosuvastatin Crestor once daily[2][23][24]

inhibitor (statin)

[25]
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Experimental Protocols: A Methodological Overview

The long-term efficacy of these LDL-C lowering therapies has been validated through rigorous,
large-scale clinical trials. Below is a summary of the key methodologies employed in the pivotal
trials cited.

Inclisiran: The ORION Program

The ORION (ORION-1, ORION-3, ORION-9, ORION-10, ORION-11, and the open-label
extension ORION-8) series of trials were designed to assess the long-term efficacy and safety
of Inclisiran.[1][26]

e ORION-3: This was an open-label extension of the Phase 2 ORION-1 trial. Patients who had
completed ORION-1 were enrolled and received open-label Inclisiran 300 mg
subcutaneously every 6 months for up to 4 years. The primary endpoint was the percentage
change in LDL-C from baseline to day 210 of the extension study.[10]

e ORION-8: This is a multi-center, open-label extension trial that enrolled patients who
completed the ORION-9, ORION-10, ORION-11, and ORION-3 trials.[15][27] Participants
received open-label Inclisiran 300 mg (equivalent to 284 mg of inclisiran) twice a year for up
to an additional three years.[14] The primary endpoint was the proportion of patients
achieving their pre-specified LDL-C targets.[14]

Evolocumab: The FOURIER-OLE Study

The FOURIER (Further Cardiovascular Outcomes Research with PCSK9 Inhibition in Subjects
with Elevated Risk) trial and its open-label extension (OLE) assessed the long-term safety and
efficacy of evolocumab.[4][5]

e FOURIER: This was a randomized, double-blind, placebo-controlled trial involving over
27,000 patients with atherosclerotic cardiovascular disease and LDL-C levels =70 mg/dL on
statin therapy.[28] Patients were randomized to receive either evolocumab (140 mg every
two weeks or 420 mg monthly) or a placebo.[28] The primary endpoint was a composite of
cardiovascular death, myocardial infarction, stroke, hospitalization for unstable angina, or
coronary revascularization.[29]
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 FOURIER-OLE: Patients who completed the FOURIER trial were eligible to enroll in this
open-label extension. All participants received evolocumab and were followed for a median
of 5 years to assess long-term safety and cardiovascular outcomes.[4]

Alirocumab: The ODYSSEY OUTCOMES Trial

The ODYSSEY OUTCOMES trial evaluated the long-term efficacy and safety of alirocumab in
patients who had recently experienced an acute coronary syndrome (ACS).[6]

o Study Design: This was a randomized, double-blind, placebo-controlled trial that enrolled
nearly 19,000 patients with a recent ACS and elevated lipid levels despite high-intensity
statin therapy. Patients were randomized to receive either alirocumab or a placebo. The
primary endpoint was the time to the first occurrence of a major adverse cardiovascular
event (MACE).[6]

Ezetimibe: The IMPROVE-IT Trial

The IMPROVE-IT (Improved Reduction of Outcomes: Vytorin Efficacy International Trial) was a
landmark study that assessed the clinical benefit of adding ezetimibe to statin therapy.[7][10]

o Study Design: This was a multicenter, randomized, double-blind, active-control trial that
enrolled over 18,000 patients hospitalized for an ACS. Patients were randomized to receive
either simvastatin 40 mg plus ezetimibe 10 mg or simvastatin 40 mg plus a placebo. The
primary endpoint was a composite of cardiovascular death, nonfatal myocardial infarction,
unstable angina requiring rehospitalization, coronary revascularization, or nonfatal stroke.[9]
[30]

Visualizing the Data: Pathways and Workflows
Inclisiran's Mechanism of Action
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Caption: Inclisiran's RNAI mechanism in hepatocytes.

Experimental Workflow for Assessing LDL-C Reduction
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Caption: A generalized clinical trial workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://www.medicines.org.uk/emc/product/9278/smpc
https://www.drugs.com/atorvastatin.html
https://www.medicalnewstoday.com/articles/drugs-atorvastatin-tablet-dosage
https://www.medicalnewstoday.com/articles/drugs-atorvastatin-tablet-dosage
https://www.mayoclinic.org/drugs-supplements/atorvastatin-oral-route/description/drg-20067003
https://www.medicalnewstoday.com/articles/drugs-rosuvastatin-dosage
https://www.medicalnewstoday.com/articles/drugs-rosuvastatin-dosage
https://www.healthline.com/health/drugs/rosuvastatin-dosage
https://www.accessdata.fda.gov/drugsatfda_docs/label/2010/021366s016lbl.pdf
https://www.acc.org/Latest-in-Cardiology/Clinical-Trials/2017/03/16/00/46/FOURIER
https://www.acc.org/Latest-in-Cardiology/Clinical-Trials/2017/03/16/00/46/FOURIER
https://www.acc.org/Latest-in-Cardiology/Clinical-Trials/2014/03/20/16/15/JUPITER
https://www.acc.org/Latest-in-Cardiology/Clinical-Trials/2014/03/20/16/15/JUPITER
https://gpnotebook.com/en-GB/pages/evidence-based-medicine/evolocumab-and-clinical-outcomes-in-patients-with-cardiovascular-disease-fourier-study
https://pubmed.ncbi.nlm.nih.gov/29133605/
https://pubmed.ncbi.nlm.nih.gov/29133605/
https://pubmed.ncbi.nlm.nih.gov/29133605/
https://pubmed.ncbi.nlm.nih.gov/29133605/
https://www.merck.com/news/results-from-investigational-improve-it-study-of-vytorin-ezetimibe-and-simvastatin-published-in-the-new-england-journal-of-medicine/
https://www.benchchem.com/product/b15603270/docs#durability-of-ldl-c-reduction-by-inclisiran-a-comparative-guide
https://www.benchchem.com/product/b15603270/docs#durability-of-ldl-c-reduction-by-inclisiran-a-comparative-guide
https://www.benchchem.com/product/b15603270/docs#durability-of-ldl-c-reduction-by-inclisiran-a-comparative-guide
https://www.benchchem.com/product/b15603270/docs#durability-of-ldl-c-reduction-by-inclisiran-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603270?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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